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Cat. No.: B1360062 Get Quote

An In-depth Technical Guide to 4-Methylbenzotrifluoride (CAS: 6140-17-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylbenzotrifluoride, identified by the CAS number 6140-17-6, is a colorless, aromatic

organic compound with the chemical formula C₈H₇F₃.[1][2][3] Also known by synonyms such as

1-methyl-4-(trifluoromethyl)benzene and α,α,α-trifluoro-p-xylene, it serves as a crucial

intermediate in the synthesis of a wide range of specialty chemicals.[2][4][5][6][7] Its molecular

structure, which features a stable and highly electronegative trifluoromethyl (-CF₃) group on a

toluene backbone, imparts unique chemical properties that are highly valued in the

pharmaceutical and agrochemical industries.[1][3] The presence of the trifluoromethyl group

can enhance the lipophilicity, metabolic stability, and binding affinity of target molecules,

making 4-methylbenzotrifluoride a key building block for developing advanced active

ingredients.[1] This guide provides a comprehensive overview of its properties, experimental

protocols, and applications.

Physicochemical Properties
4-Methylbenzotrifluoride is a colorless, transparent liquid at room temperature.[1][3][4] It is

generally insoluble in water but soluble in common organic solvents.[2][8] Its key physical and

chemical characteristics are summarized in the table below.
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Property Value Reference(s)

CAS Number 6140-17-6 [2][3][4][9]

Molecular Formula C₈H₇F₃ [1][2][3][6]

Molecular Weight 160.14 g/mol [3][5][6][7]

Appearance Clear, colorless liquid [3][4][10][11]

Density 1.144 g/mL at 25°C [1][4]

Boiling Point 129 °C [1][4][10]

Flash Point 27 °C / 80.6 °F [10][12]

Refractive Index (n²⁰/D) 1.426 [1][4][11]

Vapor Pressure 12.6 - 13 mmHg at 25°C [2][4]

LogP 3.01 - 3.25 [2][3]

Spectral Data
Structural confirmation of 4-Methylbenzotrifluoride is typically achieved through various

spectroscopic methods. While the raw spectra are maintained in spectral databases, the

availability of key techniques is noted below.

Spectroscopic Technique Availability / Confirmation

¹H NMR
Data available and used for structural analysis.

[5][13]

¹³C NMR
Data available and used for structural analysis.

[13]

Infrared (IR) Spectroscopy
Spectrum conforms to the expected structure.[5]

[11][13]

Mass Spectrometry (MS) Data available, typically via GC-MS.[5][13]

Raman Spectroscopy Data available.[5][13]
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Safety and Handling
4-Methylbenzotrifluoride is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[2][8][9][12] It is crucial to handle this chemical with appropriate safety

precautions in a well-ventilated area.

GHS Hazard Information
Code Hazard Statement

H226 Flammable liquid and vapor.[5][8][9]

H315 Causes skin irritation.[5][8][9]

H319 Causes serious eye irritation.[5][8][9]

H335 May cause respiratory irritation.[5][8][9]

Handling and Storage
Proper handling and storage are essential for safety and to maintain the integrity of the

compound.

Handling: Use spark-proof tools and explosion-proof equipment.[2][12] Avoid contact with

skin, eyes, and clothing, and prevent inhalation of vapor or mist.[2][12] Personal protective

equipment (PPE), including appropriate gloves, safety goggles, and protective clothing,

should be worn.[2][12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place

designated as a flammables area.[2][10] Keep away from heat, sparks, open flames, and

other sources of ignition.[2][9][12] Incompatible materials include strong oxidizing agents and

strong bases.[2][10]

Experimental Protocols
Synthesis Protocol: Multi-Step Synthesis from 2,5-
Dichlorotoluene
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A documented method for synthesizing 4-Methylbenzotrifluoride involves a three-step

process starting from 2,5-dichlorotoluene.[14] This approach ensures high purity of the final

product.

Methodology:

Friedel-Crafts Reaction: 2,5-dichlorotoluene is used as the starting material in a Friedel-

Crafts reaction to introduce a trichloromethyl group.

Fluorination: The resulting intermediate undergoes a fluorination reaction, where the chlorine

atoms of the trichloromethyl group are exchanged for fluorine atoms, forming 2,5-dichloro-4-

(trifluoromethyl)toluene. This step is followed by purification via distillation.

Hydrogenation-Dechlorination: The purified intermediate is subjected to catalytic

hydrogenation to remove the two chlorine atoms from the benzene ring. In a typical

procedure, 2,5-dichloro-4-(trifluoromethyl)toluene (230g), methanol (400mL), sodium acetate

(205g), and 10% Pd/C catalyst (20g) are added to a hydrogenation autoclave. The reaction

proceeds at 90°C under a hydrogen pressure of 1.0 MPa. Upon completion, the product is

filtered, the solvent is removed, and the final product is purified by reduced-pressure

distillation to yield 4-Methylbenzotrifluoride with a purity exceeding 99%.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1360062?utm_src=pdf-body
https://patents.google.com/patent/CN105085158B/en
https://www.benchchem.com/product/b1360062?utm_src=pdf-body
https://patents.google.com/patent/CN105085158B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,5-Dichlorotoluene
(Starting Material)

Friedel-Crafts Reaction
(CCl4, Catalyst)

Intermediate:
2,5-Dichloro-1-(trichloromethyl)-4-methylbenzene

Fluorination Reaction
(e.g., HF)

Intermediate:
2,5-Dichloro-4-(trifluoromethyl)toluene

Catalytic Hydrogenation
(H2, Pd/C, NaOAc)

Purification
(Distillation)

4-Methylbenzotrifluoride
(Final Product)
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Purity Assessment

Structural Confirmation

Sample Injection Gas Chromatography
(GC) Purity > 98%?

IR Spectroscopy

If Yes

RepurifyIf No

Sample Prep

NMR Spectroscopy

Mass Spectrometry

Chemical Modifications

Target Molecules

Imparted Properties

4-Methylbenzotrifluoride
(Building Block)

Further Functionalization
(e.g., Halogenation, Nitration)

Pharmaceuticals Agrochemicals
(Herbicides, Pesticides)

Increased
Lipophilicity

Enhanced
Metabolic Stability

Modified
Receptor Binding
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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